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Article List
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Angenomalin: A Novel Therapeutic Agent in Chemical BiopharmaceuticalsIn the ever-evolving landscape of chemical biopharmaceuticals, the discovery of novel small molecules with high therapeutic indices is paramount. Among the latest promising candidates, Angenomalin, a naturally derived coumarin-based compound, has emerged as a significant subject of preclinical research. This article delves into the chemical foundation, biomedical applications, and therapeutic...
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Elucidation of Chol-8-en-24-oic acid, 7,15-dihydroxy-4,4,14-trimethyl-3,11-dioxo-, (5α) as a Novel Therapeutic AgentIn the rapidly evolving landscape of drug discovery, natural product-derived steroids have long been a cornerstone of therapeutic innovation, from anti-inflammatory corticosteroids to cholesterol-lowering agents. Among the vast chemical diversity of triterpenoids and bile acid derivatives, a specific molecule— Chol-8-en-24-oic acid, 7,15-dihydroxy-4,4,14-trimethyl-3,11-dioxo-, (5α) —has emerged as...
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Angenomalin: A Novel Therapeutic Agent in Chemical BiopharmaceuticalsIn the ever-evolving landscape of chemical biopharmaceuticals, the discovery of novel small molecules with high therapeutic indices is paramount. Among the latest promising candidates, Angenomalin, a naturally derived coumarin-based compound, has emerged as a significant subject of preclinical research. This article delves into the chemical foundation, biomedical applications, and therapeutic...
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Elucidation of Chol-8-en-24-oic acid, 7,15-dihydroxy-4,4,14-trimethyl-3,11-dioxo-, (5α) as a Novel Therapeutic AgentIn the rapidly evolving landscape of drug discovery, natural product-derived steroids have long been a cornerstone of therapeutic innovation, from anti-inflammatory corticosteroids to cholesterol-lowering agents. Among the vast chemical diversity of triterpenoids and bile acid derivatives, a specific molecule— Chol-8-en-24-oic acid, 7,15-dihydroxy-4,4,14-trimethyl-3,11-dioxo-, (5α) —has emerged as...
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Exploring the Therapeutic Potential of Paradol in Chemical BiopharmaceuticalsIn the evolving landscape of chemical biopharmaceuticals, natural bioactive compounds continue to serve as invaluable scaffolds for modern drug discovery. Among them, Paradol—a phenolic alkanone primarily derived from ginger ( Zingiber officinale ) and grains of paradise ( Aframomum melegueta )—has garnered significant scientific attention. This article explores the therapeutic potential of...
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Exploring the Therapeutic Potential of Paradol in Chemical BiopharmaceuticalsIn the evolving landscape of chemical biopharmaceuticals, natural bioactive compounds continue to serve as invaluable scaffolds for modern drug discovery. Among them, Paradol—a phenolic alkanone primarily derived from ginger ( Zingiber officinale ) and grains of paradise ( Aframomum melegueta )—has garnered significant scientific attention. This article explores the therapeutic potential of...
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Synthesis and Biological Evaluation of 2-Amino-3-Carboxy-1,4-Naphthoquinone as a Novel Lead Compound in Chemical BiopharmaceuticalsIn the ongoing quest for novel pharmacophores in chemical biopharmaceuticals, naphthoquinones have emerged as a privileged scaffold due to their structural versatility and profound biological activities. Among these, 1,4-naphthoquinone derivatives possess a quinoid core capable of reversible redox reactions, enabling them to interact with a wide array of biological targets. The introduction of...
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Synthesis and Biological Evaluation of 2-Amino-3-Carboxy-1,4-Naphthoquinone as a Novel Lead Compound in Chemical BiopharmaceuticalsIn the ongoing quest for novel pharmacophores in chemical biopharmaceuticals, naphthoquinones have emerged as a privileged scaffold due to their structural versatility and profound biological activities. Among these, 1,4-naphthoquinone derivatives possess a quinoid core capable of reversible redox reactions, enabling them to interact with a wide array of biological targets. The introduction of...
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Synthesis and Biological Evaluation of 7-EpI-10-deacetyl-taxol as a Novel Chemotherapeutic AgentIn the relentless pursuit of more effective and less toxic anticancer therapies, the modification of naturally occurring taxanes remains a cornerstone of medicinal chemistry. Paclitaxel (Taxol®), a diterpenoid alkaloid isolated from the Pacific yew tree ( Taxus brevifolia ), has revolutionized oncology since its approval. However, its clinical utility is hampered by significant limitations,...
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Lanosta-8,20(22)-dien-26-oic acid, 15-hydroxy-3,11,23-trioxo-, (15α,20Z)-: A Novel Compound in Chemical BiopharmaceuticalsIn the rapidly evolving landscape of chemical biopharmaceuticals, the discovery of novel natural product analogs continues to drive innovation in drug development. Among the recent advancements, a triterpenoid compound with the systematic name Lanosta-8,20(22)-dien-26-oic acid, 15-hydroxy-3,11,23-trioxo-, (15α,20Z)- (hereafter referred to as "Compound L") has emerged as a molecule of significant...
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